![molecular formula C26H28N4O6S4 B1233354 Vertihemiptellide A](/img/structure/B1233354.png)
Vertihemiptellide A
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Overview
Description
Vertihemiptellide A is a natural product found in Torrubiella hemipterigena with data available.
Scientific Research Applications
Unique Chemical Structure and Properties
Vertihemiptellides A and B, including Vertihemiptellide A, are unique diketopiperazine dimers isolated from the insect pathogenic fungus Verticillium hemipterigenum BCC 1449. The structures of these compounds were elucidated using NMR and mass spectral analysis, with the stereochemistry of Vertihemiptellide A specifically determined by X-ray crystallography (Isaka et al., 2005). This study highlights the chemical uniqueness and potential for further research into its applications.
Potential Agricultural Applications
Although there isn't direct research on Vertihemiptellide A in agriculture, studies on related compounds and fungi, such as those affecting Vertisols, could provide insights into its potential use in this field. Research on the effect of organic cotton on chemical properties in Vertisols, for instance, explores how various organic compounds can influence soil health and productivity (Karangami et al., 2017).
Implications in Biological Studies
Studies on the egg vitelline envelope proteins in various species, such as in Bufo arenarum and Arctic char, might be relevant for understanding the broader implications of compounds like Vertihemiptellide A. These proteins play a crucial role in reproduction and understanding their interactions and functions could have implications for Vertihemiptellide A's role in biological systems (Barisone et al., 2002; Berg et al., 2004).
properties
Product Name |
Vertihemiptellide A |
---|---|
Molecular Formula |
C26H28N4O6S4 |
Molecular Weight |
620.8 g/mol |
IUPAC Name |
(1R,4R,7R,10R)-4,10-dibenzyl-1,7-bis(hydroxymethyl)-5,11-dimethyl-2,3,8,9-tetrathia-5,11,13,15-tetrazatricyclo[8.2.2.24,7]hexadecane-6,12,14,16-tetrone |
InChI |
InChI=1S/C26H28N4O6S4/c1-29-21(35)23(15-31)27-19(33)25(29,13-17-9-5-3-6-10-17)39-38-24(16-32)22(36)30(2)26(40-37-23,20(34)28-24)14-18-11-7-4-8-12-18/h3-12,31-32H,13-16H2,1-2H3,(H,27,33)(H,28,34)/t23-,24-,25-,26-/m1/s1 |
InChI Key |
KXIZPSCHKWRWDA-VEYUFSJPSA-N |
Isomeric SMILES |
CN1C(=O)[C@@]2(NC(=O)[C@]1(SS[C@@]3(C(=O)N([C@@](C(=O)N3)(SS2)CC4=CC=CC=C4)C)CO)CC5=CC=CC=C5)CO |
Canonical SMILES |
CN1C(=O)C2(NC(=O)C1(SSC3(C(=O)N(C(C(=O)N3)(SS2)CC4=CC=CC=C4)C)CO)CC5=CC=CC=C5)CO |
synonyms |
vertihemiptellide A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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